Cas no 2320463-65-6 (3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one)

3-(4-Methoxyphenyl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one is a structurally complex heterocyclic compound featuring a 1,4-diazepane core linked to a 1,2,4-triazolo[4,3-b]pyridazine moiety and a 4-methoxyphenylpropanone group. This molecule exhibits potential as a pharmacologically active scaffold due to its fused triazolopyridazine system, which is known for bioactivity in medicinal chemistry applications. The 1,4-diazepane ring enhances conformational flexibility, potentially improving binding interactions with biological targets. The methoxyphenyl group may contribute to lipophilicity and metabolic stability. Its multi-functional structure makes it a candidate for further investigation in drug discovery, particularly for targets requiring modulation by polycyclic heteroaromatic systems. The compound's synthetic complexity underscores its utility as a specialized intermediate for research purposes.
3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one structure
2320463-65-6 structure
Product Name:3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
CAS No:2320463-65-6
MF:C20H24N6O2
MW:380.443563461304
CID:5329832
Update Time:2025-11-07

3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)-3-(4-methoxyphenyl)propan-1-one
    • 3-(4-methoxyphenyl)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]propan-1-one
    • 3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
    • Inchi: 1S/C20H24N6O2/c1-28-17-6-3-16(4-7-17)5-10-20(27)25-12-2-11-24(13-14-25)19-9-8-18-22-21-15-26(18)23-19/h3-4,6-9,15H,2,5,10-14H2,1H3
    • InChI Key: VEQKWXGBGMCDTG-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC(=CC=1)OC)N1CCN(C2C=CC3=NN=CN3N=2)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 513
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.9

3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6658-3210-2μmol
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
2μmol
$57.0 2023-09-07
Life Chemicals
F6658-3210-5μmol
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
5μmol
$63.0 2023-09-07
Life Chemicals
F6658-3210-10μmol
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
10μmol
$69.0 2023-09-07
Life Chemicals
F6658-3210-20μmol
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
20μmol
$79.0 2023-09-07
Life Chemicals
F6658-3210-1mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
1mg
$54.0 2023-09-07
Life Chemicals
F6658-3210-2mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
2mg
$59.0 2023-09-07
Life Chemicals
F6658-3210-3mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
3mg
$63.0 2023-09-07
Life Chemicals
F6658-3210-4mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
4mg
$66.0 2023-09-07
Life Chemicals
F6658-3210-5mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
5mg
$69.0 2023-09-07
Life Chemicals
F6658-3210-10mg
3-(4-methoxyphenyl)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one
2320463-65-6
10mg
$79.0 2023-09-07

3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one Related Literature

Additional information on 3-(4-methoxyphenyl)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one

Exploring the Potential of 3-(4-Methoxyphenyl)-1-(4-{1,2,4-Triazolo[4,3-b]Pyridazin-6-yl}-1,4-Diazepan-1-yl)Propan-1-one

The compound 3-(4-methoxyphenyl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one with CAS number 2320463-65-6 has recently garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a complex structure that combines a methoxyphenyl group, a triazolo-pyridazine moiety, and a diazepane ring system, all interconnected through a propanone backbone. The unique combination of these structural elements makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The triazolo[4,3-b]pyridazine ring system is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). This interaction could be pivotal in developing new therapeutic agents for conditions such as cancer and neurodegenerative diseases. The methoxyphenyl group further enhances the compound's pharmacokinetic properties by improving its solubility and bioavailability.

One of the most intriguing aspects of this compound is its diazepane ring system, which introduces rigidity and conformational stability. This structural feature is crucial for optimizing the molecule's interactions with biological targets. Researchers have employed advanced computational techniques such as molecular docking and dynamics simulations to study the binding affinities of this compound with various proteins. These studies have revealed potential applications in the development of antiproliferative agents and anti-inflammatory drugs.

The synthesis of 3-(4-methoxyphenyl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo-pyridazine ring through a [click chemistry] approach and the subsequent cyclization to form the diazepane ring. The use of microwave-assisted synthesis has significantly improved the reaction yields and purity of the final product.

In terms of biological activity, this compound has shown remarkable results in preclinical studies. It exhibits potent inhibitory activity against several oncogenic kinases, making it a potential candidate for cancer therapy. Additionally, its ability to modulate inflammatory pathways suggests its utility in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

The integration of this compound into drug delivery systems is another area that has been explored extensively. Its unique chemical structure allows for easy functionalization with targeting ligands or polymer chains. Researchers have successfully developed nanoparticles loaded with this compound that exhibit enhanced tumor targeting efficiency and reduced systemic toxicity.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process to reduce waste generation and energy consumption. This commitment to sustainability ensures that the compound can be produced on an industrial scale without compromising environmental integrity.

In conclusion, 3-(4-methoxyphenyl)-1-(4-{1,2,4-triazolo[4,3-b]pyridazin-6-yl}-1,4-diazepan-1-yl)propan-1-one represents a significant advancement in organic synthesis and drug discovery. Its versatile structure and promising biological activity make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to play a pivotal role in shaping future therapeutic strategies.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.